Cas no 27516-53-6 (Pentenoic acid)

Pentenoic acid structure
Pentenoic acid structure
Product Name:Pentenoic acid
CAS No:27516-53-6
MF:C5H8O2
MW:100.115821838379
CID:255355
PubChem ID:638122
Update Time:2025-04-19

Pentenoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentenoic acid
    • P17755
    • trans-2-PentenoicAcid
    • MFCD00002704
    • (E)-Pent-2-en-1-oic acid
    • CHEMBL115668
    • E-2-Pentencarbonsaeure
    • alpha.beta-Pentensaeure
    • UNII-1RG66883CF
    • EINECS 210-975-6
    • C2H5CH=CHCOOH
    • Pent-2t-ensaeure
    • 2-Pentenoic acid, predominantly trans, 98%
    • (2E)-2-Pentenoic acid
    • C5:1, n-3 trans
    • NSC 26713
    • (E)-2-pentenic acid
    • 5:1, n-3 trans
    • (E)-2-pentenoic acid
    • Pent-2-enoic acid
    • C5:1n-3
    • SCHEMBL31609
    • EN300-21686
    • 2-pentenoic acid, (2E)-
    • 27516-53-6
    • CHEBI:35939
    • LMFA01030005
    • Z2311573931
    • CHEBI:38366
    • Q27117596
    • trans-2-pentenic acid
    • trans-2-Pentenoic acid, 98%
    • Propylidenessigsaeure
    • (2Z)-2-pentenoic acid
    • DTXSID30893700
    • NS00084960
    • trans-Pent-2-ensaeure
    • trans-Alpha,beta-penteneoic acid
    • beta-Aethyl-acrylsaeure
    • EINECS 237-791-9
    • 2-PENTENOIC ACID [FHFI]
    • AS-54322
    • D72497
    • HY-W061674
    • 2-Pentenoic acid, trans-
    • trans-2-Pentenoic acid
    • Pent-2-ensaeure
    • (E)-pent-2-enoic acid
    • 2-Pentenoic acid, (E)-
    • CS-0053528
    • 13991-37-2
    • 626-98-2
    • beta-Aethylacrylsaeure
    • trans-pent-2-enoic acid
    • 2-PENTENOICACID
    • alpha-Butylen-alpha-carbonsaeure
    • FEMA NO. 4193
    • C5:1, n-3
    • P0345
    • beta-ethyl acrylic acid
    • EN300-306813
    • 2-PENTENOIC ACID
    • J-007334
    • AKOS000121221
    • 1RG66883CF
    • (2E)-pent-2-enoic acid
    • alpha-pentenoic acid
    • Inchi: 1S/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3+
    • InChI Key: YIYBQIKDCADOSF-ONEGZZNKSA-N
    • SMILES: OC(/C=C/CC)=O

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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